Cyclohexyl(5-fluoro-3-methyl-1-benzofuran-2-yl)methanone

• Molecular Formula: C16H17FO2
• Molecular Weight: 260.30 g/mol
• IUPAC Name: cyclohexyl-(5-fluoro-3-methyl-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C16H17FO2/c1-10-13-9-12(17)7-8-14(13)19-16(10)15(18)11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key: WAWLAZCGBPVGDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)F)C(=O)C3CCCCC3

Description

Cyclohexyl(5-fluoro-3-methyl-1-benzofuran-2-yl)methanone is a useful research compound. Its molecular formula is C16H17FO2 and its molecular weight is 260.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5′-fluoro-2′-hydroxyacetophenone (5.00 g), 2-bromo-1-cyclohexylethanone (7.98 g) synthesized above and N,N-dimethylformamide (50 mL) was added potassium carbonate (13.4 g), and the mixture was stirred at room temperature overnight. 1N Hydrochloric acid was added to quench the reaction, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over magnesium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (0-20% ethyl acetate/hexane) to give the title object compound (5.38 g, 64%) as a pale-yellow solid.